Cas no 2060044-17-7 ((4-Azidophenyl)methanesulfonyl fluoride)

• Product Name: (4-Azidophenyl)methanesulfonyl fluoride
• CAS No: 2060044-17-7
• MF: C₇H₆FN₃O₂S
• MW: 215.204843044281
• MDL: MFCD30500046
• CID: 5222287
• PubChem ID: 125456256
• Update Time: 2025-05-21

(4-Azidophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-azidophenyl)methanesulfonyl fluoride
• (4-Azidophenyl)methanesulfonyl fluoride

• MDL： MFCD30500046
• Inchi： 1S/C7H6FN3O2S/c8-14(12,13)5-6-1-3-7(4-2-6)10-11-9/h1-4H,5H2
• InChI Key： IYJWSJHIARNGRV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)N=[N+]=[N-])(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 2.6
• Topological Polar Surface Area: 56.9

Additional information on (4-Azidophenyl)methanesulfonyl fluoride

Comprehensive Overview of (4-Azidophenyl)methanesulfonyl fluoride (CAS No. 2060044-17-7)

(4-Azidophenyl)methanesulfonyl fluoride (CAS No. 2060044-17-7) is a specialized chemical compound widely utilized in biochemical and pharmaceutical research. This sulfonyl fluoride derivative is particularly valued for its role in click chemistry applications, where its azido group enables efficient conjugation with alkynes via the CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reaction. Researchers frequently employ this compound as a bioconjugation reagent for labeling proteins, peptides, and other biomolecules, making it indispensable in proteomics studies and drug discovery.

The growing interest in targeted drug delivery systems and precision medicine has amplified the demand for (4-Azidophenyl)methanesulfonyl fluoride. Its ability to form stable covalent bonds with biological targets aligns with current trends in biomarker discovery and therapeutic antibody development. Recent publications highlight its utility in activity-based protein profiling (ABPP), where it serves as a chemoproteomic probe to identify active enzyme sites. This application is particularly relevant in cancer research and neurodegenerative disease studies, addressing frequently searched topics in scientific literature.

From a structural perspective, the compound's methanesulfonyl fluoride moiety acts as an electrophilic warhead, enabling selective modification of serine hydrolases. This property has sparked discussions in chemical biology forums about its potential for designing covalent inhibitors. The azidophenyl group further enhances its versatility, allowing subsequent functionalization through bioorthogonal chemistry – a technique dominating recent ACS (American Chemical Society) conference presentations.

In synthetic chemistry workflows, CAS 2060044-17-7 demonstrates excellent stability under standard laboratory conditions, though proper storage at -20°C is recommended for long-term preservation. Analytical data from HPLC-MS and NMR spectroscopy confirm its high purity (>95%), meeting stringent requirements for high-throughput screening applications. The compound's molecular weight (229.22 g/mol) and lipophilicity (LogP ≈ 1.8) make it particularly suitable for cell-permeable probe design, a hot topic in chemical genomics research.

Recent advancements in fluorescent labeling techniques have created new opportunities for this compound. When coupled with tetramethylrhodamine (TAMRA) or BODIPY fluorophores, the azide functionality enables creation of multimodal imaging agents for live-cell microscopy. This aligns with the increasing focus on real-time visualization of biological processes – a subject generating substantial traffic on ResearchGate and PubMed Central.

The compound's safety profile has been extensively documented in SDS (Safety Data Sheets), showing compatibility with standard BSL-2 laboratory protocols. While not classified as hazardous under normal use conditions, researchers should observe precautions typical for organic azides, including avoidance of concentrated solutions and protection from direct light. These handling considerations are frequently addressed in laboratory safety webinars and chemical hygiene training programs.

From a commercial perspective, (4-Azidophenyl)methanesulfonyl fluoride is available through major chemical suppliers with various packaging options (5mg to 1g scales). The pricing structure reflects its status as a research-grade specialty chemical, with bulk quantities available for industrial-scale applications. Current market analysis indicates growing procurement by biotech startups and academic core facilities, particularly those focused on chemical probe development.

Future research directions may explore its potential in DNA-encoded library synthesis or as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. These emerging applications position CAS 2060044-17-7 at the intersection of medicinal chemistry and chemical biology – fields generating substantial interest in Google Scholar metrics and patent filings. The compound's dual functionality (azide + sulfonyl fluoride) offers unique advantages for combinatorial chemistry approaches that dominate contemporary drug discovery pipelines.